Cas no 132125-39-4 (4,4'-dipyridyl-d8)

• Product Name: 4,4'-dipyridyl-d8
• CAS No: 132125-39-4
• MF: C₁₀H₈N₂
• MW: 164.233215332031
• CID: 898886
• PubChem ID: 16217606
• Update Time: 2025-04-19

4,4'-dipyridyl-d8 Chemical and Physical Properties

Names and Identifiers

• 4,4'-dipyridyl-d8
• [125I]-Cyclic AMP
• [14C]-Cyclic AMP
• [32P]-Cyclic AMP
• [3H]-Cyclic AMP
• [Fluorescein]-Cyclic AMP
• [G-2H]-4,4'-bipyridyl
• 3',5'-CYCLIC AMP
• 3:5-CAMP
• 4,4'-bipyridine-d8
• 4,4'-bipyridyl
• Acrasin
• Adenosin Cyclophosphate
• adenosine 3',5'-cyclic monophosphate
• ADENOSINE CYCLPHOSPHATE
• adenosine-3',5'-cyclic-phosphate
• CAMP
• CYCLIC AMP-3',5'
• 4,4'-BIPYRIDYL-D8
• HY-W017289S
• 132125-39-4
• 2,3,5,6-tetradeuterio-4-(2,3,5,6-tetradeuteriopyridin-4-yl)pyridine
• D98395
• (2H8)-4,4'-Bipyridine
• DA-48651
• CS-0564271
• 4,4'-Bipyridine-2,2',3,3',5,5',6,6'-d8; 4,4'-Bipyridine-d8; SERS 421
• 4,4'-Bipyridyl-d8, 98 atom % D
• 4,4 inverted exclamation marka-Dipyridyl-d8

• Inchi： 1S/C10H8N2/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： MWVTWFVJZLCBMC-PGRXLJNUSA-N
• SMILES： N1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])N=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 172.16916
• Monoisotopic Mass: 164.119
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 1.4

Experimental Properties

• Melting Point: 111-114 °C(lit.)
• PSA: 25.78

4,4'-dipyridyl-d8 Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：